Cas no 17255-48-0 (Phenol, 2-[(dodecylimino)methyl]-)

• Product name: Phenol, 2-[(dodecylimino)methyl]-
• CAS No: 17255-48-0
• MF: C₁₉H₃₁NO
• MW: 289.45554
• CID: 1355049
• PubChem ID: 5255011

Phenol, 2-[(dodecylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(dodecylimino)methyl]-
• 6-[(dodecylamino)methylidene]cyclohexa-2,4-dien-1-one
• DTXSID10425846
• SCHEMBL8937789
• SCHEMBL8937734
• 17255-48-0

• Inchi： InChI=1S/C19H31NO/c1-2-3-4-5-6-7-8-9-10-13-16-20-17-18-14-11-12-15-19(18)21/h11-12,14-15,17,21H,2-10,13,16H2,1H3
• InChI Key： SXKKRBGZRSMCDK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCN=CC1=CC=CC=C1O

Computed Properties

• Exact Mass: 289.24073
• Monoisotopic Mass: 289.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59